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An In-Depth Technical Guide to the Material Safety Data Sheet for 5-Fluoronicotinaldehyde

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Physicochemical Profile

5-Fluoronicotinaldehyde, also known as 3-Fluoro-5-formylpyridine, is an organic compound
with the molecular formula CeHaFNO.[1][2][3] Its structure, featuring a pyridine ring substituted
with a fluorine atom and a reactive aldehyde group, makes it a valuable intermediate in the
synthesis of novel pharmaceuticals and agrochemicals.[4] The fluorine substitution, in
particular, can enhance biological activity and lipophilicity in target molecules.[4]

A clear understanding of its physical and chemical properties is the foundation of a robust
safety protocol. The data, summarized below, has been compiled from multiple supplier safety
data sheets. It is important to note the minor variations in reported values, which can stem from
differences in measurement conditions or sample purity.

Table 1: Physicochemical Properties of 5-Fluoronicotinaldehyde
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Property Value Source(s)
CAS Number 39891-04-8 [L1121131[5][6]
Molecular Formula CeH4FNO [1112][3][5]
Molecular Weight 125.1 g/mol [1112]131[5]

Colorless to pale yellow liquid
Appearance _ _ [4][7]
or low-melting solid

188.6 °C at 760 mmHg71-76

Boiling Point °C at 10 mmHg249.4 °C at 760  [1][2][8][9]
mmHg

Density 1.27 g/cm31.392 g/cm3 [1119]

Flash Point 67.9 °C104.7 °C [1]19]

Note on Data Discrepancies: The variations in boiling point and flash point highlight the
importance of consulting the specific SDS provided by your supplier. The significant difference
in boiling points at atmospheric versus reduced pressure is expected and critical for planning
distillation or high-temperature reactions.

Hazard Identification and Risk Assessment

5-Fluoronicotinaldehyde is classified as an irritant and a potential skin sensitizer.[1][8] The
primary hazards are associated with direct contact and inhalation. A thorough risk assessment
should precede any handling of this compound.

GHS Hazard Statements:

H315: Causes skin irritation.[2][8][9][10]

H317: May cause an allergic skin reaction.[8]

H319: Causes serious eye irritation.[8][9][10]

H335: May cause respiratory irritation.[8][9][10]
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The causality behind these classifications lies in the chemical's reactivity. The aldehyde
functional group can react with biological macromolecules, leading to irritation. The potential for
skin sensitization implies that repeated exposure could lead to an exaggerated allergic
response in susceptible individuals.[8]

The Hierarchy of Controls: A Proactive Safety
Framework

To mitigate the identified risks, a systematic approach based on the hierarchy of controls is
essential. This framework prioritizes the most effective control measures.

Elimination Personal Protective Equipment
(Not Feasible) (Gloves, Goggles, Lab Coat)

Engineering Controls
(Fume Hood)

Substitution
(Evaluate Alternatives)

Administrative Controls
(SOPs, Training)

Click to download full resolution via product page
Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

« Elimination/Substitution: As 5-Fluoronicotinaldehyde is often a necessary synthetic
intermediate, elimination is typically not feasible. Substitution should be considered if a less
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hazardous alternative can achieve the same synthetic outcome.

Engineering Controls: This is the most critical control measure. All handling of 5-
Fluoronicotinaldehyde must be conducted in a certified chemical fume hood to prevent
inhalation of vapors.[5]

Administrative Controls: Standard Operating Procedures (SOPs) for the specific experiment
should be written and approved. All personnel must be trained on the hazards and safe
handling procedures.

Personal Protective Equipment (PPE): PPE is the last line of defense. The required PPE is
detailed in the following section.

Personal Protective Equipment (PPE) and Handling
Protocols

Adherence to proper PPE and handling procedures is mandatory.
Required PPE:

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Dispose of contaminated
gloves properly to avoid skin contact.[5][8]

Eye/Face Protection: Safety glasses with side shields or goggles are required.[5][7][8] An
eye wash station must be readily accessible.[7]

Skin and Body Protection: A laboratory coat is mandatory. For larger quantities or tasks with
a higher risk of splashing, consider an apron or chemical-resistant suit.[5][7][11]

Safe Handling Protocol:

o Preparation: Before starting work, ensure the chemical fume hood is functioning correctly.
Clear the workspace of any unnecessary items.

 Aliquotting: When transferring the chemical, use appropriate tools (e.g., pipette, spatula).
Avoid generating dust or aerosols. Keep containers tightly closed when not in use.[8]
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» Post-Handling: Wash hands and any exposed skin thoroughly after handling.[8][9][12]
Decontaminate the work area.

o Storage: Store in a cool, dry, well-ventilated area, away from incompatible materials such as
oxidizing agents.[5][10][13] The container must be kept tightly closed.[8][9][10] Store locked
up.[8][9][13]

Emergency Procedures: First Aid and Spill

Response

Prompt and correct action during an emergency is crucial to minimizing harm.

First Aid Measures

Table 2: First Aid for 5-Fluoronicotinaldehyde Exposure

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://www.xixisys.com/substances/39891-04-8
https://www.fishersci.com/store/msds?partNumber=AC427191000&countryCode=US&language=en
https://www.chemsrc.com/en/cas/39891-04-8_29522.html
https://sds.fluorochem.co.uk/eng/sds_F776417_en.pdf
https://www.ambeed.com/products/677728-92-6.html
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://www.xixisys.com/substances/39891-04-8
https://sds.fluorochem.co.uk/eng/sds_F776417_en.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://www.xixisys.com/substances/39891-04-8
https://www.ambeed.com/products/677728-92-6.html
https://www.benchchem.com/product/b1315728/docs?utm_src=pdf-body#5-fluoronicotinaldehyde-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Exposure Route

Action

Rationale

Inhalation

Move the person to fresh air. If
breathing is difficult, provide
oxygen. Seek immediate
medical attention.[8][9][11]

Removes the individual from
the source of exposure and

supports respiration.

Skin Contact

Immediately remove all
contaminated clothing. Flush
the affected skin with plenty of
soap and running water for at
least 15 minutes.[7][8][11]
Seek medical attention if

irritation or a rash develops.[8]

Rapid decontamination is
essential to minimize skin

irritation and absorption.

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.[7][8]
[11][12] Remove contact
lenses if present and easy to
do.[8][9][12] Seek immediate
medical attention.

Thorough irrigation is
necessary to remove the
chemical and prevent serious

eye damage.

Ingestion

Do NOT induce vomiting.
Wash out the mouth with
water. If the person is
conscious, give them a glass
of water to drink.[7][8] Seek
immediate medical attention.

Inducing vomiting can cause
further damage. Dilution may
help, but professional medical

evaluation is required.

Spill Response Protocol

A moderate hazard exists in the event of a spill.[8] The following workflow should be initiated
immediately.
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Workflow: 5-Fluoronicotinaldehyde Spill Response

Alert Personnel & Evacuate Area

Assess Spill Size & Risk
(Ensure Ventilation)

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill with Inert Material
(Sand, Vermiculite)

Collect Absorbed Material
(Use non-sparking tools)

Place in Labeled, Sealed Container
for Hazardous Waste

Decontaminate Spill Area
& Equipment

Dispose of Waste via
Authorized Channels

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1315728/docs?utm_src=pdf-body-img#5-fluoronicotinaldehyde-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Evacuate and Alert: Clear the immediate area of all personnel and alert others to the spill.[8]
» Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Contain: For liquid spills, contain and absorb the material with an inert substance like sand,
earth, or vermiculite.[8]

o Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

[8]
o Decontaminate: Clean the spill area thoroughly.

o Disposal: Dispose of the waste and any contaminated materials through an authorized
hazardous waste collection service, in accordance with local, state, and federal regulations.

[7]8]

Fire and Reactivity Data

» Fire Fighting: This material is non-combustible and not considered a significant fire risk;
however, containers may burn.[8] In the event of a fire, use extinguishing media suitable for
the surrounding environment, such as dry powder, water spray, or carbon dioxide.[7][8][14]
Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear
to prevent contact with skin and eyes.[7][8]

» Reactivity: The product is generally stable under normal conditions.[8][15]
o Conditions to Avoid: Heat, flames, and sparks.[5]
e Incompatible Materials: Avoid contact with strong oxidizing agents.[5][15]

e Hazardous Decomposition Products: Combustion may produce toxic fumes, including carbon
monoxide, nitrogen oxides (NOx), and hydrogen fluoride (HF).[5][7]

Toxicological and Ecological Information

» Toxicological Profile: There is a lack of specific quantitative toxicological data (e.g., LD50).
The primary known effects are irritation to the skin, eyes, and respiratory system, and
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potential for skin sensitization.[8] Chronic effects are not well-documented, but prolonged or
repeated skin contact may lead to sensitization in some individuals.[8]

» Ecological Profile: No specific data on ecotoxicity is available.[9] As a standard precaution,
the material should not be allowed to enter drains or water courses.[5][8][10]

Disposal Considerations

Chemical waste must be disposed of in accordance with all applicable environmental
regulations. It is recommended to use a licensed professional waste disposal service.[8] Empty
containers should be decontaminated and disposed of appropriately, observing all label
safeguards until they are cleaned or destroyed.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

